N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-(2-oxopyrimidin-1-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H13N3O3/c19-14(13-10-11-4-1-2-5-12(11)21-13)16-7-9-18-8-3-6-17-15(18)20/h1-6,8,10H,7,9H2,(H,16,19)
• InChI Key: ROFIGKRVVRAELM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCCN3C=CC=NC3=O
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzofuran-2-carboxamide, also known as OPEB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. OPEB belongs to the class of benzofuran-2-carboxamide derivatives and has been shown to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Synthesis and Biological Evaluation

• Heterocyclic Compound Synthesis : Studies have been conducted on synthesizing novel heterocyclic compounds derived from benzofuran and pyrimidine derivatives, showing potential as anti-inflammatory, analgesic, and COX-2 inhibitors. These compounds exhibit significant analgesic and anti-inflammatory activities, highlighting their potential in therapeutic applications (Abu‐Hashem et al., 2020).

• Cholinesterase Inhibitory Activity : Benzofuran-2-carboxamide derivatives have been synthesized and evaluated for their cholinesterase inhibitory activity, showing potent inhibitory effects against butyrylcholinesterase. Some compounds also demonstrated good inhibitory effects on Aβ self-aggregation, suggesting their potential use in treating neurodegenerative diseases like Alzheimer's (Abedinifar et al., 2018).

• Antimicrobial and Antioxidant Activities : Compounds derived from 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid have been synthesized and assessed for their antioxidant and antibacterial activities. Some of these compounds showed good chelating ability with Fe+2 ions and scavenging activity with DPPH free radicals, in addition to potent antibacterial activities against various pathogens (Shankerrao et al., 2013).

• Anti-HIV and Anticancer Agents : Novel benzofuran derivatives have been evaluated for their potential anti-HIV, anticancer, and antimicrobial activities. Some derivatives showed significant reduction in viral cytopathic effect, although none exhibited significant anticancer activity. This research highlights the potential of benzofuran derivatives in developing new therapeutic agents for treating HIV (Rida et al., 2006).